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Compound of Interest

Compound Name: NS3694

Cat. No.: B1663752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NS3694 is a cell-permeable diarylurea compound that functions as a specific inhibitor of

apoptosome formation.[1][2][3] By preventing the assembly of the apoptosome complex,

NS3694 effectively blocks the activation of caspase-9 and subsequent downstream effector

caspases, thereby inhibiting the intrinsic pathway of apoptosis.[4][5][6] This makes NS3694 a

valuable tool for studying apoptosis and for the development of therapeutics targeting

apoptosis-related diseases.

These application notes provide a detailed protocol for the preparation of a stock solution of

NS3694 using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol will ensure

the accurate and safe preparation of NS3694 for use in various experimental settings.

Quantitative Data Summary
For ease of reference and experimental planning, the following table summarizes the key

quantitative data for NS3694.
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Parameter Value Source(s)

Molecular Weight 358.70 g/mol [3]

Solubility in DMSO ≥ 10 mM [3]

20 mg/mL [2]

Recommended Stock Solution

Concentration
10 mM - 50 mM

Vendor Recommendations &

Common Practice

Storage of Solid Compound
-20°C for up to 12 months; 4°C

for up to 6 months
[3]

Storage of DMSO Stock

Solution

-80°C for up to 6 months;

-20°C for up to 1 month
[1]

IC₅₀ (in HeLa cell cytosolic

extracts)
~50 µM [2][3]

Experimental Protocol: Preparation of NS3694 Stock
Solution
This protocol details the steps for preparing a 10 mM stock solution of NS3694 in DMSO.

Materials:

NS3694 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Safety Precautions:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.probechem.com/products_NS3694.html
https://www.probechem.com/products_NS3694.html
https://www.caymanchem.com/product/19190/ns-3694
https://www.probechem.com/products_NS3694.html
https://www.medchemexpress.com/ns3694.html
https://www.caymanchem.com/product/19190/ns-3694
https://www.probechem.com/products_NS3694.html
https://www.benchchem.com/product/b1663752?utm_src=pdf-body
https://www.benchchem.com/product/b1663752?utm_src=pdf-body
https://www.benchchem.com/product/b1663752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NS3694 is a chemical compound for research use only. Handle with care and avoid direct

contact with skin, eyes, and clothing.

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling NS3694 and DMSO.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin.[7] Exercise caution and work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for NS3694 for comprehensive safety information.[1][2]

Procedure:

Equilibration: Before opening, allow the vial of NS3694 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture, which

can affect the stability of the compound.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of NS3694 powder. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 3.587 mg of NS3694 (Molecular Weight = 358.7 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the NS3694 powder. To continue the example, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the NS3694 is

completely dissolved. A clear solution should be obtained. Gentle warming in a 37°C water

bath can be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting: To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C. For short-term storage (up to 1 month), -20°C

is suitable. For long-term storage (up to 6 months), -80°C is recommended.[1]

Visualized Workflows and Pathways
Diagram 1: Experimental Workflow for NS3694 Stock Solution Preparation
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Caption: Workflow for preparing NS3694 stock solution.
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Diagram 2: Signaling Pathway Inhibition by NS3694
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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